Cas no 2384028-07-1 (2(1H)-Pyrimidinone, 5-(1-oxopropoxy)-)

• Product Name: 2(1H)-Pyrimidinone, 5-(1-oxopropoxy)-
• CAS No: 2384028-07-1
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6788671
• Update Time: 2025-08-03

2(1H)-Pyrimidinone, 5-(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 5-(1-oxopropoxy)-

• Inchi： 1S/C7H8N2O3/c1-2-6(10)12-5-3-8-7(11)9-4-5/h3-4H,2H2,1H3,(H,8,9,11)
• InChI Key： PBYJFYVPLRQWFO-UHFFFAOYSA-N
• SMILES： O(C1C=NC(NC=1)=O)C(=O)CC

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• pka: 7.53±0.10(predicted)

Additional information on 2(1H)-Pyrimidinone, 5-(1-oxopropoxy)-

Introduction to 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) (CAS No. 2384028-07-1)

2(1H)-Pyrimidinone, 5-(1-oxopropoxy), with the CAS number 2384028-07-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) makes it a valuable candidate for various drug discovery programs.

The chemical structure of 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) features a pyrimidinone core with a 5-(1-oxopropoxy) substituent. This substituent is crucial for the compound's biological activity and pharmacological properties. The presence of the oxopropoxy group introduces a hydrophobic and polar character to the molecule, which can influence its solubility, stability, and interactions with biological targets.

In recent years, extensive research has been conducted to explore the potential applications of 2(1H)-Pyrimidinone, 5-(1-oxopropoxy). One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) significantly reduced inflammation in a murine model of arthritis.

Beyond its anti-inflammatory effects, 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) has also shown potential as an antiviral agent. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves inhibiting viral replication by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp). This makes 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) a potential lead compound for the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) have also been extensively studied. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, preliminary toxicology studies have indicated that 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) has low toxicity at therapeutic doses, further supporting its potential for clinical development.

The structural modifications of 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) have been explored to enhance its biological activity and pharmacological properties. For example, substituting different functional groups at various positions on the pyrimidinone core can lead to compounds with improved potency and selectivity. A recent study published in the Bioorganic & Medicinal Chemistry Letters reported that introducing a hydroxyl group at the C4 position significantly enhanced the anti-inflammatory activity of the compound.

In addition to its therapeutic applications, 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) has also been investigated for its use in diagnostic imaging. The unique chemical properties of this compound make it suitable for labeling with radiotracers or fluorescent dyes. This can facilitate non-invasive imaging techniques such as positron emission tomography (PET) or fluorescence imaging to monitor disease progression and treatment efficacy.

The synthesis of 2(1H)-Pyrimidinone, 5-(1-oxopropoxy) involves several well-established chemical reactions. The general synthetic route starts with the formation of a pyrimidinone core through condensation reactions followed by functionalization steps to introduce the desired substituents. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound on a larger scale.

In conclusion, 2(1H)-Pyrimidinone, 5-(1-oxopropoxy), with CAS number 2384028-07-1, is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antiviral properties make it an attractive candidate for drug development. Ongoing research continues to explore its full potential in various medical fields, highlighting its significance in modern medicinal chemistry.